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Compound of Interest

Compound Name: Fusafungine

Cat. No.: B1674290

Essential Safety and Handling Guide for
Fusafungine

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Fusafungine. The following procedural guidance is
based on established safety protocols for hazardous pharmaceutical compounds and the
known risks associated with Fusafungine.

Warning: Fusafungine has been withdrawn from medicinal use in the European Union due to
the risk of severe, life-threatening allergic reactions, including bronchospasm (excessive and
prolonged contraction of the airway muscles leading to difficulty breathing).[1][2][3] Extreme
caution should be exercised when handling this compound.

Hazard Identification and Quantitative Data

Fusafungine is classified as a hazardous substance. The primary health risks are allergic
reactions upon contact or inhalation. It is also recognized as being harmful to aquatic life with
long-lasting effects.[4]
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Hazard .
GHS Code Description Source

Classification

May cause an allergic

Skin Sensitization H317 _ _ PubChem[4]
skin reaction.

Hazardous to the Harmful to aquatic life
Aquatic Environment, H412 with long lasting PubCheml[4]
Long-term Hazard effects.

Occupational Exposure Limits (OELSs) for Fusafungine have not been established. In the
absence of a specific OEL, a conservative approach using occupational exposure banding for
potent compounds should be adopted to minimize exposure.[5][6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure through skin contact,
inhalation, or eye contact.[7][8][9]
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PPE Category

Specification

Rationale

Hand Protection

Double gloving with
chemotherapy-rated nitrile
gloves (meeting ASTM D6978
standard).[8][9]

Prevents skin contact and
absorption. The outer glove
should be removed

immediately after handling.

Body Protection

Disposable, low-permeability
gown with a solid front, long

sleeves, and tight-fitting cuffs.

[8][°]

Protects skin and personal

clothing from contamination.

Respiratory Protection

A fit-tested NIOSH-certified
N95 or higher respirator.[7][10]

Required when handling
Fusafungine powder or when

aerosol generation is possible.

Eye Protection

Chemical splash goggles and
a face shield.[8][10][11]

Protects against splashes,

spills, and airborne particles.

Additional Garb

Disposable head, hair, and

shoe covers.

Minimizes the spread of

contamination.

Safe Handling and Operational Plan

All handling of Fusafungine, especially the powder form, must occur in a designated controlled

area with restricted access.[9]

3.1. Engineering Controls

» Ventilation: All procedures involving open handling of Fusafungine powder must be

conducted in a certified chemical fume hood or a Class Il biological safety cabinet to

minimize inhalation exposure.[6]

o Containment: Use containment strategies such as closed-system drug-transfer devices

(CSTDs) for solution transfers to minimize the risk of spills and aerosol generation.

3.2. Procedural Steps for Handling
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Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare the
work area by lining it with disposable, absorbent bench paper.

Weighing: Weighing of Fusafungine powder should be done in a ventilated enclosure to
contain any airborne patrticles.

Solubilization: When preparing solutions, add the solvent to the Fusafungine powder slowly
to avoid splashing.

Post-Handling: After handling, wipe down the work surface with an appropriate deactivating
agent (if known) or a cleaning agent, followed by water. Remove the outer pair of gloves and
dispose of them as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.[9]

Disposal Plan

Fusafungine is harmful to aquatic life and must be disposed of as hazardous chemical waste.
[4] Do not dispose of Fusafungine or its containers in regular trash or down the drain.[12][13]

4.1. Waste Segregation and Collection

Solid Waste: All disposable items contaminated with Fusafungine (e.g., gloves, gowns,
bench paper, vials) must be placed in a clearly labeled, sealed hazardous waste container.
[12][14]

Liquid Waste: Unused Fusafungine solutions and contaminated solvents should be
collected in a designated, sealed, and clearly labeled hazardous waste container.[13]

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a
puncture-resistant sharps container designated for hazardous chemical waste.[14]

4.2. Disposal Procedure
e Segregate waste at the point of generation.

o Ensure all waste containers are properly labeled with "Hazardous Waste" and the identity of
the chemical (Fusafungine).
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» Follow your institution's specific procedures for the collection and disposal of hazardous
chemical waste, which typically involves coordination with an environmental health and
safety (EHS) department or a licensed disposal company.[15][16]

Emergency Procedures

5.1. Spills

o Evacuate and restrict access to the spill area.
o Don appropriate PPE before cleanup.

o For small powder spills, gently cover with a damp absorbent material to avoid raising dust.
[12]

» For liquid spills, absorb with an inert material (e.g., vermiculite, sand).
e Collect all cleanup materials in a sealed hazardous waste container.
¢ Clean the spill area thoroughly.

5.2. Exposure

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water. Seek medical attention.

e Eye Contact: Immediately flush eyes with a large volume of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

« Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

Workflow for Safe Handling of Fusafungine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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